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Introduction

Transdermal drug delivery offers a non-invasive route for systemic drug administration,
bypassing first-pass metabolism and allowing for controlled release.[1] However, the stratum
corneum, the outermost layer of the skin, presents a formidable barrier to the permeation of
most therapeutic agents.[1] Chemical penetration enhancers are compounds incorporated into
topical formulations to reversibly decrease the barrier function of the stratum corneum and
allow drugs to penetrate more readily into the systemic circulation.[2][3] 1-Tetradecanol, also
known as myristyl alcohol, is a long-chain saturated fatty alcohol that has been investigated for
its efficacy as a chemical penetration enhancer.[1][4] Beyond its role as a penetration
enhancer, 1-tetradecanol also functions as an emollient and emulsion stabilizer in topical
formulations.[4]

Mechanism of Action

The primary mechanism by which 1-tetradecanol enhances skin penetration is through its
interaction with the lipids of the stratum corneum.[1] The stratum corneum is often described as
a "brick and mortar" model, where the corneocytes (bricks) are embedded in a continuous lipid
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matrix (mortar) composed primarily of ceramides, cholesterol, and free fatty acids.[1] This
organized lipid structure is crucial for the skin's barrier function.[1]

1-Tetradecanol enhances drug permeation through the following proposed mechanisms:

» Disruption of Lipid Packing: The long alkyl chain of 1-tetradecanol intercalates into the lipid
bilayers of the stratum corneum. This insertion disrupts the highly ordered and tight packing
of the endogenous lipids, leading to an increase in their fluidity. This creates more permeable
pathways, allowing drug molecules to diffuse more easily through the skin barrier.[1]

 Increased Drug Partitioning: By altering the physicochemical properties of the stratum
corneum, 1-tetradecanol can enhance the partitioning of a drug from the vehicle into the
skin. This increased partitioning contributes to a higher concentration gradient, which is a
driving force for diffusion.[1][5]
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Mechanism of 1-Tetradecanol as a Penetration Enhancer
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Workflow for In Vitro Skin Permeation Study
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Workflow for In Vitro Skin Irritation Test (OECD TG 439)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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